BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide on the Chemical
Compound "CO23"

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Cc0o23
Cat. No.: B15542379
Get Quote

To: Researchers, scientists, and drug development professionals
Subject: Analysis of the Chemical Compound "C0O23"

Following a comprehensive review of chemical literature and databases, we have concluded
that there is no recognized or documented chemical compound with the formula "C0O23". The
query for "C0O23" does not correspond to a known molecule or substance within the established
frameworks of chemistry.

It is possible that "CO23" is a typographical error. Several possibilities for the intended query
exist:

e CO232~ (Carbonate Ion): A common polyatomic ion with the formula COs2~. It is a
fundamental component of numerous minerals (e.g., calcium carbonate) and plays a crucial
role in various biological and geological processes.[1][2][3] The carbonate ion is a salt of
carbonic acid (H2COs).[1][4]

e Co020s3 (Cobalt(lll) Oxide): A chemical compound containing cobalt and oxygen. Cobalt is a
transition metal, and its oxide has applications in catalysis, ceramics, and pigments.[5] The
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correct nomenclature for this compound is Cobalt(lll) oxide, indicating the +3 oxidation state
of the cobalt ions.[5]

o Co23 Radical: The National Institute of Standards and Technology (NIST) WebBook contains
an entry for a Cozs radical, which is a cluster of 23 cobalt atoms.[6] This is a subject of
research in materials science and cluster chemistry and is not a stable, bulk compound in
the conventional sense.[6]

Given the lack of a defined compound "C0O23," it is not possible to provide the requested in-
depth technical guide, including data presentation, experimental protocols, and signaling
pathway diagrams.

We recommend verifying the chemical formula. Should you have a corrected formula or a
different compound of interest, we would be pleased to generate a detailed technical guide that
meets your specifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b15542379?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

